3-benzoylquinoline-4-carboxylic Acid

• CAS No.: 737-23-5
• Molecular Formula: C17H11NO3
• Molecular Weight: 277.27 g/mol
• IUPAC Name: 3-benzoylquinoline-4-carboxylic acid
• InChI: InChI=1S/C17H11NO3/c19-16(11-6-2-1-3-7-11)13-10-18-14-9-5-4-8-12(14)15(13)17(20)21/h1-10H,(H,20,21)
• InChI Key: NSOKZWKQWFALMW-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)C2=C(C3=CC=CC=C3N=C2)C(=O)O

Description

3-Benzoylquinoline-4-carboxylic acid is a quinoline derivative featuring a benzoyl group at position 3 and a carboxylic acid moiety at position 4. The benzoyl substituent introduces aromatic bulkiness, which may enhance lipophilicity and influence binding interactions in biological systems.

Comparison with Similar Compounds

Structural and Molecular Characteristics

The following table summarizes key structural and molecular differences between 3-benzoylquinoline-4-carboxylic acid and related quinoline derivatives:

Compound Name	Substituent at Position 3	Additional Substituents	Molecular Formula	Molecular Weight	CAS Number
This compound	Benzoyl	None	C₁₇H₁₁NO₃	285.28	Not provided
3-Ethylquinoline-4-carboxylic acid	Ethyl	None	C₁₂H₁₁NO₂	201.22	1873-52-5
2-(1,3-Benzodioxol-5-yl)-7-chloro-8-methyl-4-quinolinecarboxylic acid	Benzodioxol (position 2)	Chloro (position 7), Methyl (position 8)	C₁₉H₁₄ClNO₅	375.77	834884-94-5

Key Observations :

• Substituent Effects: The benzoyl group in this compound contributes to higher molecular weight and lipophilicity compared to the ethyl group in 3-ethylquinoline-4-carboxylic acid . This difference may influence solubility and bioavailability.

Pharmacological and Industrial Relevance

• This compound: The benzoyl group may enhance binding to enzymes or receptors with aromatic pockets, making it a candidate for antimicrobial or kinase inhibitor development.